Cas no 133362-99-9 (2-(PYRIDIN-4-YL)BENZOIC ACID)

• Product Name: 2-(PYRIDIN-4-YL)BENZOIC ACID
• CAS No: 133362-99-9
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD08056297
• CID: 892688
• PubChem ID: 12130775
• Update Time: 2025-04-19

2-(PYRIDIN-4-YL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(PYRIDIN-4-YL)BENZOIC ACID
• 2-pyridin-4-ylbenzoic acid
• 2-(4-pyridinyl)benzoic acid
• 2-(4-pyridyl)benzoic acid
• 4-(2-Carboxyphenyl)pyridine
• Benzoic acid,2-(4-pyridinyl)
• OTAVA-BB 1364662
• DTXSID50478174
• 133362-99-9
• 4-pyridine benzoic acid
• D83007
• MFCD08056297
• SCHEMBL6794827
• PS-5707
• GZUBBCPCJHBRDY-UHFFFAOYSA-N
• AKOS010308301
• CS-0156680
• DB-346336
• Benzoic acid, 2-(4-pyridinyl)-
• 2-(Pyridin-4-yl)benzoicacid97%

• MDL： MFCD08056297
• Inchi： 1S/C12H9NO2/c14-12(15)11-4-2-1-3-10(11)9-5-7-13-8-6-9/h1-8H,(H,14,15)
• InChI Key： GZUBBCPCJHBRDY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 199.06300
• Monoisotopic Mass: 199.063328530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 199.20
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 2.44680

2-(PYRIDIN-4-YL)BENZOIC ACID Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines